Methyl 4-(2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H23FN4O4/c1-31-23(30)17-4-8-19(9-5-17)25-20(29)14-28-12-10-16(11-13-28)22-26-21(27-32-22)15-2-6-18(24)7-3-15/h2-9,16H,10-14H2,1H3,(H,25,29)
• InChI Key: KWLWYROQIDIGBY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2CCC(CC2)C3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C23H23FN4O4
• Molecular Weight: 438.5 g/mol

Description

Methyl 4-(2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C23H23FN4O4 and its molecular weight is 438.459. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds bearing the 1,3,4-oxadiazole moiety, such as Methyl 4-(2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamido)benzoate, focuses on their synthesis, spectral analysis, and structural characterization. These compounds are synthesized through a series of chemical reactions, starting from basic organic acids, which are transformed into esters, hydrazides, and subsequently, 1,3,4-oxadiazole derivatives. The structures of these synthesized compounds are confirmed using spectroscopic techniques like NMR and mass spectrometry. This research contributes to the development of novel compounds with potential applications in medicinal chemistry and materials science. For detailed synthesis methods and structural analysis, references such as the work on N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide provide valuable insights (H. Khalid et al., 2016).

Antimicrobial Activity

The antimicrobial properties of compounds featuring 1,3,4-oxadiazole rings have been extensively studied. These compounds exhibit moderate to significant activity against both Gram-positive and Gram-negative bacteria. The synthesis of these compounds involves the reaction of 1,3,4-oxadiazole derivatives with various substituents, leading to a range of compounds with potential applications in combating bacterial infections. Research such as the evaluation of novel 2-((4-(2H-benzo[d][1,2,3]triazol-2-yl)piperidin-1-yl)methyl)-5-substituted phenyl-1,3,4-oxadiazoles highlights the antimicrobial potential of these derivatives (S. Vankadari et al., 2013).

Biological and Pharmacological Applications

The biological activities of 1,3,4-oxadiazole derivatives are not limited to antimicrobial effects. These compounds have been explored for a variety of pharmacological applications, including their role as enzyme inhibitors and their potential in treating various diseases. For instance, research on the biological evaluation of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfide compounds demonstrates their activity against specific enzymes, offering insights into their therapeutic potential (H. Khalid et al., 2016).